Cas no 42855-44-7 (2-Butanone,3-mercapto-3-methyl-)

• Product Name: 2-Butanone,3-mercapto-3-methyl-
• CAS No: 42855-44-7
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 325259
• PubChem ID: 12375219
• Update Time: 2025-04-19

2-Butanone,3-mercapto-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3-mercapto-3-methyl-
• 2-Butanone, 3-mercapto-3-methyl- (6CI,9CI)
• 42855-44-7
• SCHEMBL1234789
• 3-mercapto-3-methyl-2-buta-none

• Inchi： 1S/C5H10OS/c1-4(6)5(2,3)7/h7H,1-3H3
• InChI Key： HUXPLJJZAGFRCQ-UHFFFAOYSA-N
• SMILES： SC(C(C)=O)(C)C

Computed Properties

• Exact Mass: 118.04523611g/mol
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.1Ų